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DCH36_06 is typically dissolved in DMSO to create a concentrated stock solution. Below are the key

solubility parameters for preparing this stock [1] [2].

Property Specification

Recommended
Solvent

DMSO [1] [2]

Solubility in DMSO 120 - 125 mg/mL [1] [2]

Stock Concentration Up to 125 mg/mL (335.27 mM) [1]

Critical Consideration Hygroscopic DMSO can impact solubility; use newly opened DMSO for best

results [1].

Preparation Instructions:

Weigh the desired amount of DCH36_06 powder.
Add DMSO to achieve the final concentration. For example, to make a 100 mg/mL solution, add 1 mL

of DMSO to 100 mg of powder.
Sonication is recommended to aid dissolution and ensure the solution is clear [2].

Working Solution & In Vivo Formulation
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For experiments in cell culture or animal models, the concentrated DMSO stock must be diluted into an

appropriate physiological solution. Here are two validated formulations you can use.

Formulation Composition
Maximum
Achievable
Concentration

Notes

Formulation 1
[1] [2]

10% DMSO + 40%

PEG300 + 5% Tween-80 +
45% Saline

4 mg/mL (10.73 mM)

[2]

Clear solution; suitable for

various administration routes.

Formulation 2
[1]

10% DMSO + 90% (20%
SBE-β-CD in Saline)

2.08 mg/mL (5.58
mM)

Suspended solution; can be
used for oral and

intraperitoneal injection.

Preparation Instructions (for Formulation 1): It is crucial to add the solvents sequentially to maintain

clarity [2].

Dilute your DMSO stock solution with PEG300 and mix well.
Add Tween-80 to the mixture and mix well.

Finally, add Saline to adjust to the final volume and mix thoroughly.

Experimental Workflow Diagram

The following diagram outlines the key steps for preparing and using DCH36_06 in your experiments,

helping to ensure consistent and reproducible results.
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Start DCH36_06 Preparation

Prepare Stock Solution in DMSO
(Concentration: up to 125 mg/mL)

Is the solution clear?
Aliquot and store stock:

-80°C (6 months)
-20°C (1 month)

For future use

Apply sonication
to aid dissolution

No

Dilute for Working Solution

Yes

Formulation 1:
For clear solution in vivo

Formulation 2:
For suspended solution in vivo

Use solution immediately
for best results

Click to download full resolution via product page

Key Troubleshooting FAQs

Q: What should I do if my stock solution precipitates? A: First, try brief sonication. If precipitation

persists, gently warm the solution to room temperature or 37°C while mixing. Repeating the sonication

process is often effective [2].
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Q: How should I store the solutions to maintain stability? A: Aliquot the DMSO stock solution to

avoid repeated freeze-thaw cycles. Store aliquots at -80°C for up to 6 months or -20°C for up to 1

month, and protect from light [1]. For working solutions in physiological buffers, it is best to prepare

them freshly and use immediately [1] [2].

Q: The final solution in saline buffer is cloudy. Is it still usable? A: A slightly cloudy solution may

indicate a suspension. Formulation 2 (with SBE-β-CD) is explicitly described as a suspended solution

and is acceptable for in vivo use [1]. If you require a clear solution for your assay, ensure you are using

Formulation 1 and follow the sequential dilution order precisely.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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